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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809 Get Quote

This guide provides a detailed breakdown of the theoretical molecular weight of

Hexamethylolmelamine, a compound used in various industrial applications, including as a

cross-linking agent for textiles and resins.[1] The calculation is based on its molecular formula

and the atomic weights of its constituent elements.

Chemical Formula and Elemental Composition
Hexamethylolmelamine is a derivative of melamine where each of the six hydrogen atoms of

the amino groups is replaced by a hydroxymethyl group.[2] The established chemical formula

for Hexamethylolmelamine is C₉H₁₈N₆O₆.[2][3][4][5][6] The elemental composition derived

from this formula is presented in the table below.

Element Symbol
Number of
Atoms

Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 9 12.01 108.09

Hydrogen H 18 1.008 18.144

Nitrogen N 6 14.007 84.042

Oxygen O 6 15.999 95.994
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The theoretical molecular weight is the sum of the weights of all atoms in the molecule. Based

on the elemental composition, the molecular weight of Hexamethylolmelamine is calculated

as follows:

(9 * 12.01) + (18 * 1.008) + (6 * 14.007) + (6 * 15.999) = 306.27 g/mol .

Multiple sources confirm that the molecular weight of Hexamethylolmelamine is approximately

306.28 g/mol .[1][2][3][4][5][6]

Parameter Value

Chemical Formula C₉H₁₈N₆O₆[2][3][4][5][6]

Theoretical Molecular Weight 306.28 g/mol [1][2][3][4][5][6]

Experimental Protocols and Visualizations
The determination of a theoretical molecular weight is a computational task based on the

chemical formula and standard atomic weights. Therefore, experimental protocols are not

applicable in this context. Similarly, as this topic does not involve biological or chemical

pathways, signaling pathway diagrams are not relevant to the calculation of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1198809#theoretical-molecular-weight-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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